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Compound of Interest

Compound Name: 3-(Methylthio)propanoic acid

Cat. No.: B1663858

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-(Methylthio)propanoic acid, a sulfur-
containing carboxylic acid. It details the compound's chemical structure, properties, and its role
in biological pathways, along with relevant experimental methodologies.

Compound Identity and Chemical Structure

3-(Methylthio)propanoic acid, also known as 3-methylsulfanylpropanoic acid or 4-
thiapentanoic acid, is a thia fatty acid that plays a role in mammalian metabolism.[1][2][3] Its
fundamental chemical and structural information is crucial for understanding its reactivity and
biological function.

Chemical Formula: CaHsO2S[4][5]
Structure:

The structure consists of a propanoic acid backbone with a methylthio group (-SCH?3) attached

at the C-3 position.
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Chemical Structure of 3-(Methylthio)propanoic Acid
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Caption: Chemical structure of 3-(Methylthio)propanoic acid.

Physicochemical and Identification Data

A summary of the key physical, chemical, and regulatory identifiers for 3-
(Methylthio)propanoic acid is presented below for easy reference.

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

CAS Number 646-01-5

Molecular Formula CaHs02S

Molecular Weight 120.17 g/mol

IUPAC Name 3-(Methylsulfanyl)propanoic acid

Synonyms 3—(-Methylthio)propionic aci-d, éll-Thi.apentanoic
acid, 3-Methylsulfanylpropionic acid

InChl Key CAOMCZAIALVUPA-UHFFFAOYSA-N

SMILES CSCCC(=0)0O
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Table 2: Physicochemical Properties

Property Value

Appearance Colorless to light yellow liquid or solid

Melting Point 16 °C

Boiling Point 130 °C at 2 mmHg, 244-247 °C at 760 mmHg
Density 1.160 g/cm?

Refractive Index 1.4884

Water Solubility 25 mg/mL

pKa

4.29 £+ 0.10 (Predicted)

Flash Point

130 °C at 15 mmHg

Biological Significance and Pathways

3-(Methylthio)propanoic acid is a known intermediate in the mammalian metabolism of

methionine. This compound is formed via a transaminative pathway, which represents a

significant route for methionine oxidation in vitro.

The pathway involves the transamination of methionine to its a-keto acid (a-keto-y-

methiolbutyrate), which is then oxidatively decarboxylated to form 3-(Methylthio)propanoic

acid.
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Simplified Methionine Transamination Pathway
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Caption: Role of 3-(MTP) acid in methionine metabolism.

Beyond its role in metabolism, this compound has been identified as a phytotoxin produced by
the cassava pathogen Xanthomonas campestris manihotis. It also exhibits antifungal activity
against fungi such as F. oxysporum.

Experimental Protocols
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This section outlines methodologies relevant to the synthesis and biological evaluation of 3-
(Methylthio)propanoic acid.

A green and efficient method for the synthesis of 3-(alkylthio)propionic acids has been
developed. This protocol can be adapted for the specific synthesis of 3-(Methylthio)propanoic
acid.

Workflow:
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General Synthesis Workflow

Start Materials:

- 3-Mercaptopropionic acid
- Methyl halide (e.g., CHsl)
- Base (e.g., NaOH)

- Solvent (e.g., Ethanol)

Reaction Setup:
Combine reactants in ethanol.
Heat under microwave irradiation
(e.g., 80-120 °C).

Aqueous Workup:
Acidify the reaction mixture.
Extract with an organic solvent.

Purification:
Dry the organic extract.
Remove solvent under reduced pressure.
Purify via column chromatography if needed.

Final Product:

3-(Methylthio)propanoic Acid

Click to download full resolution via product page

Caption: General workflow for synthesizing the compound.
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Methodology:

Reaction: The synthesis involves the reaction of 3-mercaptopropionic acid with a methyl
halide (such as methyl iodide or methyl bromide) in a suitable solvent like ethanol.

Base: A base, such as sodium hydroxide, is used to deprotonate the thiol group, facilitating
the nucleophilic attack on the methyl halide.

Heating: The reaction can be performed under conventional heating or microwave irradiation,
with the latter often leading to higher yields and shorter reaction times.

Purification: After the reaction is complete, the product is typically isolated through an
aqueous workup followed by extraction and purification, often by distillation or column
chromatography.

While a specific protocol for testing 3-(Methylthio)propanoic acid is not detailed in the cited

literature, a standard broth microdilution method can be employed to determine its minimum

inhibitory concentration (MIC) against fungal strains. This method is a standard approach

recommended by organizations like CLSI and EUCAST.

Methodology:

Preparation of Inoculum: A standardized suspension of the fungal isolate (e.g., Fusarium
oxysporum) is prepared in a suitable broth medium (e.g., RPMI 1640).

Drug Dilution: A serial two-fold dilution of 3-(Methylthio)propanoic acid is prepared in a 96-
well microtiter plate. A range of concentrations should be selected to capture the expected
MIC.

Inoculation: Each well is inoculated with the fungal suspension. A growth control well (no
compound) and a sterility control well (no inoculum) are included.

Incubation: The plate is incubated at a suitable temperature (e.g., 35°C) for a defined period
(typically 24-48 hours).

Endpoint Reading: The MIC is determined as the lowest concentration of the compound that
causes a significant inhibition of fungal growth (e.g., 250% or >90% reduction) compared to
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the growth control, often read visually or with a spectrophotometer.

The ethyl ester of 3-(Methylthio)propanoic acid has been investigated for its potential to
induce differentiation in human colon cancer cells.

Methodology:

e Cell Culture: Human colon cancer cells (e.g., RCM-1) are plated in 35-mm plastic culture
plates and allowed to adhere for 24 hours.

o Treatment: The cells are then treated with various concentrations of 3-(methylthio)propionic
acid ethyl ester (e.g., 0.25 to 2 mM) in a suitable culture medium for a specified duration
(e.g., 4 days).

e Analysis: Post-treatment, the cells are analyzed for markers of differentiation. This can
include morphological assessment (e.g., formation of duct structures) and cell counting using
a hemacytometer after trypsinization.

This guide provides foundational technical information for professionals working with 3-
(Methylthio)propanoic acid, offering a basis for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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